N-[(3S,4S)-4-methoxyoxolan-3-yl]-4,6-dimethylpyrimidin-2-amine

• IUPAC Name: N-[(3S,4S)-4-methoxyoxolan-3-yl]-4,6-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C11H17N3O2/c1-7-4-8(2)13-11(12-7)14-9-5-16-6-10(9)15-3/h4,9-10H,5-6H2,1-3H3,(H,12,13,14)/t9-,10+/m0/s1
• InChI Key: VLQDLCHSRGVTIO-VHSXEESVSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2COCC2OC)C
• Isomeric SMILES: CC1=CC(=NC(=N1)N[C@H]2COC[C@H]2OC)C
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

N-[(3S,4S)-4-methoxyoxolan-3-yl]-4,6-dimethylpyrimidin-2-amine is a chemical compound with a complex structure that includes a pyrimidine ring and a methoxy-substituted oxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3S,4S)-4-methoxyoxolan-3-yl]-4,6-dimethylpyrimidin-2-amine typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the formation of the oxolane ring followed by the introduction of the pyrimidine moiety. The reaction conditions often require the use of specific catalysts and solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include steps such as purification through crystallization or chromatography to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-[(3S,4S)-4-methoxyoxolan-3-yl]-4,6-dimethylpyrimidin-2-amine can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and various organic solvents. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may introduce new functional groups into the molecule.

Scientific Research Applications

N-[(3S,4S)-4-methoxyoxolan-3-yl]-4,6-dimethylpyrimidin-2-amine has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-[(3S,4S)-4-methoxyoxolan-3-yl]-4,6-dimethylpyrimidin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyrimidine derivatives and oxolane-containing molecules. Examples include:

• N-[(3S,4S)-4-hydroxyoxolan-3-yl]-4,6-dimethylpyrimidin-2-amine
• N-[(3S,4S)-4-ethoxyoxolan-3-yl]-4,6-dimethylpyrimidin-2-amine

Uniqueness

N-[(3S,4S)-4-methoxyoxolan-3-yl]-4,6-dimethylpyrimidin-2-amine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties